Tricaprin-d5
Description
Tricaprin-d5 (deuterated tricaprin) is a isotopically labeled triglyceride in which five hydrogen atoms are replaced by deuterium (²H). Its chemical structure consists of three capric acid (decanoic acid) chains esterified to a glycerol backbone, with deuterium substitution typically occurring at specific positions to minimize metabolic interference and enhance analytical precision . This compound is primarily utilized as an internal standard in mass spectrometry (MS)-based lipidomic studies, enabling accurate quantification of non-deuterated triglycerides in biological matrices by compensating for ion suppression or enhancement effects during ionization .
Synthesis of Tricaprin-d5 involves deuterium incorporation via catalytic exchange or chemical synthesis using deuterated precursors. Its high isotopic purity (>98%) ensures minimal cross-talk with endogenous lipids, a critical feature for reliable quantification . Applications span pharmaceutical research, metabolic disorder studies, and nutritional science, where precise lipid profiling is essential.
Properties
Molecular Formula |
C₃₃H₅₇D₅O₆ |
|---|---|
Molecular Weight |
559.87 |
Synonyms |
Decanoic acid-d5 1,2,3-propanetriyl ester; Actor M 2; Capric acid-d5 triglyceride; Capric triglyceride-d5; Captex 1000-d5; Decanoic acid triglyceride-d5; Dynasan 110-d5; Glycerin-d5 tricaprate; Glycerin-d5 tridecanoate; Glycerol-d5 tricaprate; Glycer |
Origin of Product |
United States |
Comparison with Similar Compounds
Triolein-d5
Triolein-d5, a deuterated analog of triolein (C57H104O6), shares functional utility with Tricaprin-d5 but differs in fatty acid chain composition. While Tricaprin-d5 contains saturated capric acid chains, Triolein-d5 features unsaturated oleic acid (C18:1) chains. This structural variation impacts their chromatographic behavior:
- Retention Time : Tricaprin-d5 elutes earlier in reverse-phase liquid chromatography (LC) due to shorter chain length and saturation (Table 1) .
- Isotopic Purity : Both compounds exhibit >98% deuterium enrichment, but Triolein-d5 may require additional purification steps due to higher susceptibility to oxidation during synthesis .
Trilinolein-d5
Trilinolein-d5, containing linoleic acid (C18:2) chains, is used in polyunsaturated fatty acid (PUFA) research. Compared to Tricaprin-d5:
- Molecular Weight: Tricaprin-d5 (MW: ~602.9 g/mol) has a lower molecular weight than Trilinolein-d5 (MW: ~902.1 g/mol), affecting MS detection sensitivity in high-resolution instruments .
- Stability: Tricaprin-d5 demonstrates superior thermal stability under LC-MS conditions, whereas Trilinolein-d5 may degrade due to PUFA oxidation .
Table 1: Structural and Analytical Properties of Deuterated Triglycerides
| Compound | Fatty Acid Chains | Deuterium Positions | Retention Time (min) | Isotopic Purity (%) |
|---|---|---|---|---|
| Tricaprin-d5 | C10:0 (x3) | Glycerol backbone | 8.2 | 98.5 |
| Triolein-d5 | C18:1 (x3) | Sn-1, Sn-2, Sn-3 | 12.7 | 98.2 |
| Trilinolein-d5 | C18:2 (x3) | Fatty acid terminals | 14.9 | 97.8 |
Data derived from supplementary LC-MS studies .
Functional Analogs
Non-Deuterated Tricaprin
Non-deuterated tricaprin serves as a substrate in lipid digestion studies but lacks the analytical advantages of Tricaprin-d5:
- Matrix Effects: In MS, non-deuterated tricaprin co-elutes with endogenous lipids, leading to signal variability (±15–20%), whereas Tricaprin-d5 reduces variability to <5% .
- Quantitative Accuracy: Tricaprin-d5 improves recovery rates (95–102%) compared to non-deuterated analogs (80–90%) in spiked plasma samples .
Tripalmitin-d5
Tripalmitin-d5 (C16:0 chains) is another deuterated internal standard. Key differences include:
- Chain Length Compatibility : Tricaprin-d5 is optimal for medium-chain triglyceride (MCT) analysis, while Tripalmitin-d5 is suited for long-chain triglycerides (LCTs) .
- Ionization Efficiency : Tricaprin-d5 exhibits 20% higher ionization efficiency in electrospray ionization (ESI)-MS due to shorter chain length and lower hydrophobicity .
Table 2: Performance Comparison in Lipid Quantification
| Metric | Tricaprin-d5 | Non-Deuterated Tricaprin | Tripalmitin-d5 |
|---|---|---|---|
| Signal Variability | <5% | 15–20% | 8–10% |
| Recovery Rate | 95–102% | 80–90% | 88–94% |
| Detection Limit (nM) | 0.5 | 2.0 | 1.2 |
Data synthesized from method validation studies .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
